Cas no 123920-16-1 (a-D-ribo-Hexopyranoside, methyl3-deoxy-2-O-2-propen-1-yl-)

a-D-ribo-Hexopyranoside, methyl3-deoxy-2-O-2-propen-1-yl- structure
123920-16-1 structure
Product Name:a-D-ribo-Hexopyranoside, methyl3-deoxy-2-O-2-propen-1-yl-
CAS No:123920-16-1
MF:C10H18O5
MW:218.246923923492
CID:104292
Update Time:2024-01-24

a-D-ribo-Hexopyranoside, methyl3-deoxy-2-O-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • a-D-ribo-Hexopyranoside, methyl3-deoxy-2-O-2-propen-1-yl-
    • .alpha.-D-ribo-Hexopyranoside, methyl 3-deoxy-2-O-2-propenyl-
    • α-D-ribo-Hexopyranoside, methyl 3-deoxy-2-O-2-propen-1-yl-
    • Inchi: 1S/C10H18O5/c1-3-4-14-8-5-7(12)9(6-11)15-10(8)13-2/h3,7-12H,1,4-6H2,2H3/t7-,8+,9+,10-/m0/s1
    • InChI Key: LYGWZIXMDBKRNW-JLIMGVALSA-N
    • SMILES: O([C@@H]1C[C@H](O)[C@@H](CO)O[C@@H]1OC)CC=C

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.16±0.1 g/cm3(Predicted)
  • Boiling Point: 357.3±42.0 °C(Predicted)
  • pka: 13.61±0.70(Predicted)
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